Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)-

• CAS RN: 145131-24-4
• Molecular Formula: C29H39N3O
• Molecular Weight: 445.6 g/mol
• IUPAC Name: 1-[[1-(1,5-dimethylindol-3-yl)cyclopentyl]methyl]-3-[2,6-di(propan-2-yl)phenyl]urea
• InChI: InChI=1S/C29H39N3O/c1-19(2)22-10-9-11-23(20(3)4)27(22)31-28(33)30-18-29(14-7-8-15-29)25-17-32(6)26-13-12-21(5)16-24(25)26/h9-13,16-17,19-20H,7-8,14-15,18H2,1-6H3,(H2,30,31,33)
• InChI Key: HDTNBIUCVVCIQG-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N(C=C2C3(CCCC3)CNC(=O)NC4=C(C=CC=C4C(C)C)C(C)C)C
• synonyms: N(sup 1)-(2,6-Diisopropylphenyl)-N(sup 2)-(1-(1,5-dimethyl-3-indolyl)c yclopentylmethyl)urea

Description

Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)-, also known as BAY 41-2272, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- 41-2272 works by activating an enzyme called soluble guanylyl cyclase (sGC), which is involved in the production of cyclic guanosine monophosphate (cGMP). cGMP is a signaling molecule that helps to relax smooth muscle cells and dilate blood vessels. Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- 41-2272 binds to the heme group of sGC, which leads to an increase in cGMP production and subsequent vasodilation.
Biochemical and Physiological Effects:
Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- 41-2272 has been shown to have several biochemical and physiological effects, including vasodilation, anti-inflammatory effects, and anti-proliferative effects. It has also been shown to improve endothelial function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- 41-2272 in lab experiments is its specificity for sGC, which allows researchers to study the effects of cGMP signaling without interference from other signaling pathways. However, Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- 41-2272 is not stable in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- 41-2272, including its potential use in the treatment of pulmonary hypertension, heart failure, and other cardiovascular diseases. It may also have applications in the treatment of inflammatory diseases and cancer. Additionally, further research is needed to better understand the mechanisms of action of Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- 41-2272 and its effects on various signaling pathways.

Synthesis Methods

The synthesis of Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- 41-2272 involves several steps, including the reaction of 2,6-diisopropylaniline with cyclopentylmethyl bromide, followed by the reaction of the resulting compound with 1,5-dimethyl-1H-indole-3-carbaldehyde. The final step involves the reaction of the intermediate product with urea to produce Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- 41-2272.

Scientific Research Applications

Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- 41-2272 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cardiovascular diseases. It has been shown to have vasodilatory effects, which can help to reduce blood pressure and improve blood flow. Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(1,5-dimethyl-1H-indol-3-yl)cyclopentyl)methyl)- 41-2272 has also been studied for its potential use in the treatment of pulmonary hypertension, as it can help to relax the smooth muscle cells in the lungs.